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Compound of Interest

Compound Name: Etoglucid

Cat. No.: B167573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Etoglucid, also known as Triethylene glycol diglycidyl ether, is an epoxide compound with

established use as an antineoplastic agent. Its cytotoxic effects are attributed to its ability to act

as a DNA alkylating agent, leading to the formation of DNA crosslinks, subsequent disruption of

DNA replication and transcription, and ultimately, cell cycle arrest and apoptosis. This technical

guide provides a comprehensive overview of the chemical and physical properties of

Etoglucid, its molecular structure, a detailed description of its mechanism of action, and

representative experimental protocols for its synthesis and analysis.

Chemical and Physical Properties
Etoglucid is a colorless to slightly yellow, viscous liquid. Its key chemical and physical

properties are summarized in the table below, providing essential data for researchers and

drug development professionals.
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Property Value Reference(s)

IUPAC Name

2-[2-[2-[2-(oxiran-2-

ylmethoxy)ethoxy]ethoxy]ethox

ymethyl]oxirane

[1]

Synonyms

Triethylene glycol diglycidyl

ether, Ethoglucid, Epodyl, ICI-

32865

[2][3]

CAS Number 1954-28-5 [2]

Molecular Formula C₁₂H₂₂O₆ [2][4]

Molecular Weight 262.30 g/mol [1][4]

Melting Point -15 to -11 °C [2][3]

Boiling Point 195-197 °C at 2 mmHg [2][3]

Density 1.1312 g/cm³ at 20 °C [2][5]

Refractive Index (n_D²⁰) 1.4584 [2][5]

Flash Point 145 °C [2]

SMILES
C1C(O1)COCCOCCOCCOCC

2CO2
[1]

InChI

InChI=1S/C12H22O6/c1-3-13-

5-7-15-9-11-17-11-10-16-8-6-

14-4-2-18-12-12/h11-12H,1-

10H2

[4]

Appearance Colorless liquid [5]

Molecular Structure
Etoglucid is a diepoxide, characterized by a central triethylene glycol chain flanked by two

terminal glycidyl ether groups. The presence of the highly reactive epoxide rings is central to its

biological activity.
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Mechanism of Action: DNA Alkylation
As an alkylating agent, Etoglucid exerts its cytotoxic effects by covalently attaching alkyl

groups to DNA nucleobases. This process, known as DNA alkylation, disrupts the normal

functioning of DNA. The proposed mechanism involves the nucleophilic attack by DNA bases,

primarily the N7 position of guanine, on the electrophilic carbon atoms of the epoxide rings of

Etoglucid. Due to its bifunctional nature, a single molecule of Etoglucid can react with two

different nucleophilic sites on DNA, leading to the formation of interstrand or intrastrand

crosslinks. These crosslinks prevent the separation of DNA strands, thereby inhibiting DNA

replication and transcription, which ultimately triggers cell cycle arrest and apoptosis.[1][6]
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Figure 1: Proposed signaling pathway for the cytotoxic action of Etoglucid.

Experimental Protocols
Synthesis of Etoglucid (Representative Protocol)
The synthesis of Etoglucid can be achieved through the reaction of triethylene glycol with an

excess of epichlorohydrin, followed by dehydrochlorination with a base. This two-step process

is a common method for the preparation of glycidyl ethers.
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Step 1: Addition Reaction

Step 2: Dehydrochlorination (Ring Closure)

Triethylene Glycol + Epichlorohydrin

Lewis Acid Catalyst
(e.g., BF₃·OEt₂)

Stir at elevated temperature
(e.g., 50-80 °C)

Chlorohydrin Intermediate

Stir at room temperature

Aqueous Base
(e.g., NaOH or KOH)

Phase Separation
& Organic Extraction

Vacuum Distillation

Etoglucid
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Figure 2: General workflow for the synthesis of Etoglucid.
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Methodology:

Addition Reaction: Triethylene glycol is reacted with an excess of epichlorohydrin in the

presence of a Lewis acid catalyst, such as boron trifluoride etherate. The reaction is typically

carried out at an elevated temperature (e.g., 50-80 °C) with constant stirring to form the

corresponding chlorohydrin intermediate.

Dehydrochlorination: The resulting chlorohydrin intermediate is then treated with a strong

base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. This step

induces an intramolecular Williamson ether synthesis, leading to the formation of the epoxide

rings and the elimination of a salt (e.g., NaCl).

Work-up and Purification: The reaction mixture is worked up by phase separation, and the

organic layer containing the product is extracted. The crude product is then purified by

vacuum distillation to yield pure Etoglucid.

Analytical Methods
The purity and identity of Etoglucid can be determined using a combination of

chromatographic and spectroscopic techniques.

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

Etoglucid.

Sample Preparation: A dilute solution of Etoglucid in a suitable organic solvent (e.g.,

dichloromethane or ethyl acetate) is prepared.

GC Conditions (Typical):

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or HP-5ms).

Injector Temperature: 250 °C.

Oven Program: A temperature gradient is typically employed, for example, starting at 100

°C and ramping up to 280 °C.
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Carrier Gas: Helium.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scanning from m/z 40 to 400.

Identification: The mass spectrum of the eluting peak corresponding to Etoglucid can be

compared with a reference spectrum or interpreted based on its fragmentation pattern.

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the quantification of Etoglucid, particularly for monitoring reaction

progress or for quality control.

Sample Preparation: A solution of Etoglucid is prepared in the mobile phase.

HPLC Conditions (Typical):

Column: A reversed-phase column (e.g., C18).

Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol.

Detection: As Etoglucid lacks a strong chromophore, UV detection at low wavelengths

(e.g., < 210 nm) or, more effectively, a universal detector like a Refractive Index (RI)

detector or an Evaporative Light Scattering Detector (ELSD) can be used. For higher

sensitivity and specificity, coupling to a mass spectrometer (LC-MS) is recommended.

4.2.3. Spectroscopic Methods for Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

invaluable for confirming the structure of Etoglucid. The proton NMR spectrum will show

characteristic signals for the methylene protons of the triethylene glycol backbone and the

protons of the epoxide rings. The carbon NMR will similarly display distinct peaks for the

different carbon environments in the molecule.
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Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in Etoglucid. Key characteristic absorption bands would include those for the C-O-C

(ether) stretching and the characteristic vibrations of the epoxide ring.

Conclusion
Etoglucid remains a compound of interest for its application in chemotherapy. A thorough

understanding of its chemical properties, structure, and mechanism of action is crucial for its

effective and safe use, as well as for the development of novel analogs with improved

therapeutic profiles. The experimental protocols outlined in this guide provide a foundation for

researchers to synthesize and analyze Etoglucid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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